1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide

• IUPAC Name: (1-methylpyridin-1-ium-4-yl)-morpholin-4-ylmethanone;iodide
• InChI: InChI=1S/C11H15N2O2.HI/c1-12-4-2-10(3-5-12)11(14)13-6-8-15-9-7-13;/h2-5H,6-9H2,1H3;1H/q+1;/p-1
• InChI Key: WTAFJBGEUSBTIR-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC=C(C=C1)C(=O)N2CCOCC2.[I-]
• Molecular Formula: C11H15IN2O2
• Molecular Weight: 334.15 g/mol

Description

1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide, also known as MPP+, is a synthetic chemical compound that has been widely used in scientific research. It is a toxic compound that has been used to study the mechanisms of neurodegenerative diseases such as Parkinson's disease.

Mechanism of Action

1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ is taken up by dopaminergic neurons through the dopamine transporter. Once inside the neuron, 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ is converted into its active form, 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ cation, by the enzyme monoamine oxidase-B (MAO-B). 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ cation then accumulates in the mitochondria of the neuron, where it inhibits complex I of the electron transport chain, leading to the production of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects:
1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ has been shown to selectively destroy dopaminergic neurons in the substantia nigra, which leads to a decrease in dopamine levels in the brain. This decrease in dopamine levels is responsible for the motor symptoms of Parkinson's disease such as tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ is a useful tool for studying the mechanisms of neurodegenerative diseases such as Parkinson's disease. It is a selective neurotoxin that can be used to selectively destroy dopaminergic neurons in the substantia nigra. However, 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ is a toxic compound that requires special handling and disposal procedures.

Future Directions

There are several future directions for the use of 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ in scientific research. One direction is to use 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ to study the role of oxidative stress in neurodegenerative diseases. Another direction is to use 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ to study the mechanisms of cell death in dopaminergic neurons. Additionally, 1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ can be used to study the neuroprotective effects of various compounds in the treatment of Parkinson's disease.

Synthesis Methods

1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ can be synthesized by the reaction of 1-methyl-4-piperidone with paraformaldehyde and morpholine in the presence of hydroiodic acid. The resulting compound is then purified by recrystallization using ethanol.

Scientific Research Applications

1-methyl-4-(4-morpholinylcarbonyl)pyridinium iodide+ has been extensively used in scientific research as a neurotoxin to study the mechanisms of neurodegenerative diseases such as Parkinson's disease. It has been shown to selectively destroy dopaminergic neurons in the substantia nigra, which is the area of the brain that is affected in Parkinson's disease.